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Compound of Interest

Compound Name: Ethyl p-methylbenzenesulfonate

Cat. No.: B128698

An In-depth Technical Guide to Ethyl p-Methylbenzenesulfonate

Introduction

Ethyl p-methylbenzenesulfonate, also known as ethyl p-toluenesulfonate or ethyl tosylate, is
a significant organic compound with the chemical formula CoH1203S.[1][2] It is an ester of p-
toluenesulfonic acid and ethanol.[2] This compound serves as a crucial intermediate and
reagent in various chemical syntheses.[1][3] In the pharmaceutical industry, its importance is
twofold: it is used as an ethylating agent in the synthesis of active pharmaceutical ingredients
(APIs), but it is also classified as a potential genotoxic impurity (PGI).[3][4] The presence of
residual p-toluenesulfonic acid and ethanol in a manufacturing process can lead to the
formation of ethyl p-methylbenzenesulfonate.[4] Due to its potential to react with DNA, its
levels in final drug products are strictly monitored and controlled by regulatory agencies,
necessitating highly sensitive analytical methods for its detection at trace levels.[3][4] This
guide provides a comprehensive overview of its physical, chemical, and toxicological
properties, along with relevant experimental protocols for its synthesis and analysis, aimed at
professionals in research and drug development.

Physical and Chemical Properties

Ethyl p-methylbenzenesulfonate is a colorless to light brown solid at room temperature.[1][5]
It is characterized as an unstable, moisture-sensitive compound.[1][6]

Physical Properties
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The key physical properties are summarized in the table below.

Property Value Reference

Molecular Formula CoH1203S [1][6]

Molecular Weight 200.25 g/mol [11[2117]
Colorless monoclinic crystal or

Appearance ) ] ) [1][5]16]
white to light brown solid

Melting Point 29-34 °C (89.6 - 93.2 °F) [1][5][6]

- ) 158-162 °C @ 10 mmHg; 173

Boiling Point [1][5][6]
°C @ 15 mmHg; 221.3 °C

Density 1.174 g/mL at 25 °C [1]

0.6 hPa (14 °C); 0.000241
Vapor Pressure

[1](6]

mmHg
Flash Point 157 °C (314.6 °F) [1][5]
Refractive Index n20/D 1.511 [1]

Insoluble in water; Soluble in
Solubility ethanol, ether, benzene, and

hot acetic acid

[1]3][6]

Chemical Properties

The chemical identity and reactivity of ethyl p-methylbenzenesulfonate are defined by the

tosylate functional group.
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Property Description Reference

Ethyl p-toluenesulfonate, Ethyl

tosylate, Ethyl p-TS, 4-
Synonyms o [516]8]
Methylbenzenesulfonic acid

ethyl ester
CAS Number 80-40-0 [6]
. Unstable solid, sensitive to
Stability ) [1][6]
moisture

Potent ethylating agent; the

tosylate group is an excellent
Reactivity leaving group, facilitating [2][3]

nucleophilic substitution

reactions

Spectral Information

Spectroscopic data is crucial for the identification and characterization of ethyl p-
methylbenzenesulfonate.

Spectrum Type Data Reference

Max absorption (Heptane): 257
UV Spectra nm (log E= 2.5); 261 nm (log [6]
E= 2.6); 267 nm (log E= 2.6)

Sadtler Research Laboratories
IR Spectra ) ) [6]
IR Grating Collection: 8544

Sadtler Research Laboratories
1D NMR ) [6]
Spectral Collection: 3227

Synthesis and Experimental Protocols

Ethyl p-methylbenzenesulfonate is commonly synthesized by the esterification of p-
toluenesulfonyl chloride with ethanol.[2] The reaction is typically carried out in the presence of a
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base, like pyridine, to neutralize the hydrochloric acid byproduct.[2][7]

Experimental Protocol: Synthesis

This protocol is based on a common laboratory-scale synthesis.[2][7]

Reaction Setup: Add p-toluenesulfonyl chloride (1 equivalent) and dry pyridine (as solvent
and base) to a three-necked flask equipped with a stirrer.[7] Place the flask in an ice-water
bath to maintain a temperature of 0 °C.[7]

Addition of Ethanol: Slowly add ethanol (1 equivalent) to the stirred mixture.[7]

Reaction: Allow the reaction to proceed for several hours (e.g., 3 hours) at 0 °C with
continuous stirring.[7]

Quenching and Extraction: After the reaction is complete, add distilled water to the flask.[7]
Extract the product into an organic solvent such as dichloromethane (3 portions).[7]

Washing: Wash the combined organic layers sequentially with 6M HCI, saturated NaHCOs
solution, and 20% NacCl solution.[7]

Drying and Evaporation: Dry the organic layer over anhydrous Na=SOa.[7] Filter to remove
the drying agent and evaporate the solvent under reduced pressure to yield the final product,
ethyl p-methylbenzenesulfonate.[7]
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1. Add p-toluenesulfonyl chloride
and pyridine to flask at 0°C

l

2. Add ethanol to the
cooled mixture

l

3. Stir for 3 hours
at 0°C

l

4. Quench with distilled water

l

5. Extract with
dichloromethane

l

6. Wash organic layer with
HCI, NaHCO3, and NaCl

'

7. Dry over anhydrous Na2S0O4

l

8. Filter and evaporate solvent

Ethyl p-methylbenzenesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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